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Residue Depletion Data in Animal Tissues

The following tables consolidate key quantitative findings on DMZ and its metabolite HMMNI from recent

studies.

Table 1: Residue Depletion in Poultry (SanHuang Chickens) [1] [2] This study administered a diet

containing 500 mg/kg DMZ for 10 consecutive days. The withdrawal time was calculated to be 11 days for

broilers.

Tissue
Time Post-
Withdrawal

DMZ
Concentration

HMMNI
Concentration

Key Findings

Sebum (Fat
with Skin)

168 hours (7
days)

Not Detected Not Detected Slowest elimination tissue;
residues undetectable after

168h.

Muscle,
Liver,
Kidney

240 hours (10

days)

Not Detected Not Detected Tissues were free of

detectable residues by the
end of the study.
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Table 2: Residue Depletion in Laying Hens (Hy-line Gray) [1] [2] Hens were fed a diet containing 500

mg/kg DMZ for 10 consecutive days. The egg abandonment period was calculated to be 14 days after drug

withdrawal.

Matrix
Peak
Concentration
Time

Elimination
Half-Life (DMZ)

Elimination Half-
Life (HMMNI)

Key Findings

Egg Day 1 after
withdrawal

0.45 days 0.66 days HMMNI concentration
consistently exceeded DMZ;

residues eliminated slowly.

Table 3: Residue Persistence in Black Tiger Shrimp and Pigs [3] [4] For context, this table provides

comparative data from other species, demonstrating the persistence of nitroimidazoles.

Species Drug Tissue Persistence Key Findings

Black
Tiger
Shrimp

DMZ Muscle Up to 8 days

post-treatment

DMZ was the most persistent

residue; cooking (grilling/frying) did
not fully eliminate residues [3].

Pigs &
Broilers

Metronidazole
(Related

compound)

Liver,
Kidney,

Muscle

Up to 14 days
post-treatment

Parent drug was the most
predominant residue; kidney and

muscle are suggested as target
tissues for monitoring [4].

Analytical Method & Experimental Protocol

The following workflow and details are based on the 2024 poultry study, which used a robust HPLC-MS/MS

method for simultaneous detection of DMZ and its metabolite HMMNI [1] [2].
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Figure 1. Experimental workflow for determining dimetridazole residues in tissues and eggs [1] [2].

Animals and Experimental Design [1] [2]

Broilers: 48 SanHuang chickens were fed a diet containing 500 mg/kg DMZ for 10 days. Tissues

(muscle, liver, kidney, sebum) were collected at 6, 12, 24, 48, 72, 120, 168, and 240 hours after drug
withdrawal.

Laying Hens: 30 Hy-line Gray hens were fed the same medicated diet for 10 days. All eggs were
collected from day 1 to day 25 of the experiment for analysis.

Sample Preparation
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Homogenization: 2.0 g of tissue or 4.0 g of egg (yolk mixed with white) was weighed.

Extraction: Samples were vortexed with 10 mL ethyl acetate, oscillated for 10 min, and centrifuged.
The extraction was repeated, and supernatants were combined and evaporated to dryness under a

stream of N₂.

Sample Clean-up

Egg Extract: Reconstituted in mobile phase and defatted with n-hexane. The lower layer was filtered
through a 0.22 μm membrane.

Broiler Tissue Extract: Reconstituted in acidified water, defatted with n-hexane, and cleaned up
using an MCX solid-phase extraction (SPE) column. The analytes were eluted with methanolic

ammonia and dried.

HPLC-MS/MS Analysis [1] [2]

Chromatography:
Column: Phenomenex Luna C18 (150 mm × 2 mm, 5 μm).
Mobile Phase: (A) 0.1% formic acid in water; (B) acetonitrile.

Gradient: 90% A to 70% A in 5 min, then back to 90% A.
Flow Rate: 0.25 mL/min.

Injection Volume: 5 μL.
Mass Spectrometry:

Ionization: Positive electrospray ionization (ESI+).
Mode: Multiple Reaction Monitoring (MRM).

Method Validation [1] [2]

The method was rigorously validated:

Linearity: Strong linear relationship (r² > 0.99) in the range of 1–100 ng/g.

Limits: LOD = 0.5 ng/g; LOQ = 1.0 ng/g.
Recovery: Average recoveries ranged from 84.90% to 103.01%.

Precision: Intra-day and inter-day coefficients of variation were below 15%.

Regulatory Status and Health Impacts
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Dimetridazole is recognized as a suspected carcinogen and mutagen [5]. Consequently, its use in food-

producing animals is prohibited in many jurisdictions, including the European Union, the United States,

Canada, and Australia [5]. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) requires that

DMZ should not be detected in any animal foods [1] [2]. Residues pose potential risks to human health,

including genotoxicity and cancer [6] [5].

Key Takeaways for Professionals

Metabolite Monitoring is Critical: The metabolite HMMNI is a major residue marker and often

exceeds the concentration of the parent drug DMZ. Analytical methods must be capable of detecting
both compounds [1] [2].

Tissue-Specific Depletion Varies: Elimination is slowest in fatty tissues like sebum. For eggs, a
significant abandonment period is required post-treatment [1] [2].

Residues are Persistent and Stable: Residues can persist for extended periods (over a week) and
are not reliably eliminated by standard cooking methods, underscoring the importance of pre-market

control [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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